Cas no 898432-66-1 (N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide structure
898432-66-1 structure
Product Name:N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
CAS No:898432-66-1
MF:C23H29FN4O2
MW:412.500368833542
CID:5482775
Update Time:2025-10-29

N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide, N1-(3-fluoro-4-methylphenyl)-N2-[2-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
    • N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
    • Inchi: 1S/C23H29FN4O2/c1-16-4-7-18(8-5-16)21(28-12-10-27(3)11-13-28)15-25-22(29)23(30)26-19-9-6-17(2)20(24)14-19/h4-9,14,21H,10-13,15H2,1-3H3,(H,25,29)(H,26,30)
    • InChI Key: CLWLDWOTUNLQGS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C)C(F)=C1)(=O)C(NCC(C1=CC=C(C)C=C1)N1CCN(C)CC1)=O

N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2672-0493-2μmol
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2672-0493-5μmol
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2672-0493-10μmol
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2672-0493-20μmol
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2672-0493-1mg
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2672-0493-2mg
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2672-0493-3mg
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2672-0493-4mg
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2672-0493-5mg
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2672-0493-10mg
N-(3-fluoro-4-methylphenyl)-N'-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
898432-66-1 90%+
10mg
$79.0 2023-05-16

Additional information on N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

Professional Introduction to Compound with CAS No. 898432-66-1 and Product Name: N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

Compound with the CAS number 898432-66-1 and the product name N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including fluoro, methyl, and piperazine moieties, makes it a promising candidate for further investigation.

The fluoro substituent at the 3-position of the phenyl ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, bioavailability, and binding affinity. In recent years, the incorporation of fluorinated aromatic compounds has become a cornerstone in the design of novel therapeutic agents. For instance, studies have demonstrated that fluorine atoms can modulate electronic properties and influence interactions with biological targets, making them invaluable in the development of small-molecule drugs.

The methyl groups in both the phenyl rings and the piperazine moiety contribute to the compound's overall lipophilicity and may play a crucial role in its pharmacokinetic profile. Piperazine derivatives are well-known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting central nervous system (CNS) disorders. The specific arrangement of these groups in N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide suggests potential interactions with various biological receptors, including those involved in neurotransmission.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has been instrumental in optimizing drug candidates like this one. The use of molecular docking simulations and quantitative structure-activity relationship (QSAR) studies has allowed researchers to gain insights into how different substituents affect binding affinity and selectivity. These methodologies are particularly relevant for compounds with complex structures, such as N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide, where understanding the spatial arrangement of functional groups is critical.

In vitro studies have begun to explore the pharmacological properties of this compound, focusing on its potential effects on key biological pathways. Preliminary data indicate that it may exhibit activity against enzymes and receptors implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The dual presence of methylphenyl groups suggests interactions with dopamine and serotonin systems, which are central to many CNS therapeutic strategies. Additionally, the piperazine moiety may contribute to enhanced blood-brain barrier penetration, a desirable trait for CNS-targeting drugs.

The synthesis of this compound represents a testament to the growing sophistication of organic chemistry techniques. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and cyclizations have been employed to construct its intricate framework. Each step must be meticulously optimized to ensure high yield and purity, as even minor impurities can significantly impact biological activity. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with broader trends in green chemistry.

As research progresses, the potential applications of N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide are likely to expand beyond initial hypotheses. Collaborative efforts between synthetic chemists and biologists will be essential in elucidating its mechanism of action and exploring its therapeutic potential. The integration of high-throughput screening technologies will accelerate the identification of novel drug-like properties, further enhancing our understanding of this compound's utility.

The development pipeline for such compounds often involves rigorous testing to assess safety and efficacy before moving into clinical trials. Regulatory agencies require comprehensive data on chemical stability, pharmacokinetics, toxicity profiles, and immunogenicity before approving new drugs. The structural complexity of N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide necessitates thorough characterization at multiple levels to ensure its suitability for human use.

In conclusion, N-(3-fluoro-4-methylphenyl)-N'-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide, identified by CAS No. 898432-66-1, stands as a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The combination of fluorine-containing aromatic rings with piperazine moieties offers a rich foundation for further exploration into drug discovery. As methodologies for molecular design and synthesis continue to evolve, this compound exemplifies the innovative approaches being taken to address complex therapeutic challenges.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd